Cas no 34548-29-3 (Isoxazole, 3-methyl-5-(1-methylethyl)-)
34548-29-3 structure
Product Name:Isoxazole, 3-methyl-5-(1-methylethyl)-
CAS No:34548-29-3
MF:C7H11NO
MW:125.168341875076
CID:1464607
PubChem ID:13792862
Update Time:2025-04-20
Isoxazole, 3-methyl-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 3-methyl-5-(1-methylethyl)-
- 5-isopropyl-3-methylisoxazole
- SCHEMBL468941
- 34548-29-3
- DB-169131
-
- Inchi： 1S/C7H11NO/c1-5(2)7-4-6(3)8-9-7/h4-5H,1-3H3
- InChI Key： HOUYLTUYPPSVIN-UHFFFAOYSA-N
- SMILES： O1C(=CC(C)=N1)C(C)C
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 3-methyl-5-(1-methylethyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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